Cas no 905954-18-9 (Isopsoralenoside)

• Product Name: Isopsoralenoside
• CAS No: 905954-18-9
• MF: C₁₇H₁₈O₉
• MW: 366.319426059723
• MDL: MFCD21333546
• CID: 2087057
• PubChem ID: 11574162
• Update Time: 2024-10-26

Isopsoralenoside Chemical and Physical Properties

Names and Identifiers

• Isopsoralenoside
• (2Z)-3-[4-(β-D-Glucopyranosyloxy)-5-benzofuranyl]-2-propenoic acid (ACI)
• (Z)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-benzofuran-5-yl]prop-2-enoic acid
• HY-N7504
• 905954-18-9
• AKOS040760166
• (Z)-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzofuran-5-yl)acrylic acid
• E80786
• MS-25853
• AC-35055
• CS-0131108
• (2Z)-3-(4-(((2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-1-benzofuran-5-yl)prop-2-enoate
• (Z)-3-(4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-1-benzofuran-5-yl)prop-2-enoic acid
• 1ST169954
• DA-64562
• (2Z)-3-(4-{[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1-benzofuran-5-yl)prop-2-enoate

• MDL： MFCD21333546
• Inchi： 1S/C17H18O9/c18-7-11-13(21)14(22)15(23)17(25-11)26-16-8(2-4-12(19)20)1-3-10-9(16)5-6-24-10/h1-6,11,13-15,17-18,21-23H,7H2,(H,19,20)/b4-2-/t11-,13-,14+,15-,17+/m1/s1
• InChI Key： CAMYXILYLXYDFE-MIVOEOINSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C1C(/C=C\C(=O)O)=CC=C2OC=CC=12

Computed Properties

• Exact Mass: 366.09508215 g/mol
• Monoisotopic Mass: 366.09508215 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 366.3
• XLogP3: 0.1
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides